1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]-5-(morpholin-4-ylsulfonyl)pyridin-2(1H)-one

• IUPAC Name: 1-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]-5-morpholin-4-ylsulfonylpyridin-2-one
• InChI: InChI=1S/C20H23N3O6S/c1-15-2-4-18-17(12-15)23(8-11-29-18)20(25)14-21-13-16(3-5-19(21)24)30(26,27)22-6-9-28-10-7-22/h2-5,12-13H,6-11,14H2,1H3
• InChI Key: NVZWORNWKFJUFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN2C(=O)CN3C=C(C=CC3=O)S(=O)(=O)N4CCOCC4
• Molecular Formula: C20H23N3O6S
• Molecular Weight: 433.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzoxazinone ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This type of compounds often have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. These features could potentially allow for a variety of interactions with other molecules.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically depends on the specific biological target of the compound. Without more information, it’s difficult to predict the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. This could include experimental studies to determine its physical and chemical properties, as well as biological assays to identify potential targets.